Cas no 155320-20-0 ((S)-Sulforaphane)

• Product Name: (S)-Sulforaphane
• CAS No: 155320-20-0
• MF: C₆H₁₁NOS₂
• MW: 177.287638902664
• CID: 824902
• PubChem ID: 10419733
• Update Time: 2025-04-19

(S)-Sulforaphane Chemical and Physical Properties

Names and Identifiers

• (S)-Sulforaphane
• 1-isothiocyanato-4-[(S)-methylsulfinyl]butane
• (-)1-Isothiocyanato-4R-methylsulfinyl)butane
• (-)-Sulphoraphan
• (+)-Sulforaphane
• (R)-(4-Isothiocyanato-butyl)-methyl-sulfoxid
• (R)-4-methanesulfinyl-butyl isothiocyanate
• (R)-4-Methansulfinyl-butylisothiocyanat
• (S)-4-Methansulfinyl-butylisothiocyanat
• Butane,1-isothiocyanato-4-((S)-methylsulfinyl)
• Sulforaphane,(S)
• CHEBI:47809
• NS00069042
• D-sulforaphane
• Butane, 1-isothiocyanato-4-(methylsulfinyl)-, (S)-
• J-009186
• 7J94TPZ10L
• CHEMBL1627201
• 1-isothiocyanato-4-[(S)-methanesulfinyl]butane
• Q27120805
• 155320-20-0
• Sulforaphane, (S)-
• 4-isothiocyanatobutyl methyl (S)-sulfoxide
• UNII-7J94TPZ10L
• Butane, 1-isothiocyanato-4-((S)-methylsulfinyl)-
• Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]-
• 1-isothiocyanato-4-((S)-methylsulfinyl)butane

• Inchi： 1S/C6H11NOS2/c1-10(8)5-3-2-4-7-6-9/h2-5H2,1H3/t10-/m0/s1
• InChI Key： SUVMJBTUFCVSAD-JTQLQIEISA-N
• SMILES： [S@](C)(CCCCN=C=S)=O

Computed Properties

• Exact Mass: 177.02800
• Monoisotopic Mass: 177.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 368.2±25.0 °C at 760 mmHg
• Flash Point: 176.5±23.2 °C
• PSA: 80.73000
• LogP: 2.11360
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-Sulforaphane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides